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Compound of Interest

Compound Name: Musk ketone

Cat. No.: B1676872

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioactivity of the synthetic fragrance
ingredient, musk ketone, and its primary amino-metabolites. The information is compiled from
various scientific studies to assist researchers in understanding their potential biological effects.
This document summarizes key quantitative data, outlines experimental methodologies, and
visualizes relevant biological pathways.

Executive Summary

Musk ketone, a common component in many consumer products, undergoes metabolic
reduction to form amino-metabolites. While musk ketone itself exhibits certain biological
activities, including weak estrogenicity and cytotoxicity at micromolar concentrations, its
primary amino-metabolite, 2-amino musk ketone, appears to have a different bioactivity
profile. Notably, the estrogenic activity of musk ketone is lost upon its reduction to 2-amino
musk ketone. Data on the comparative cytotoxicity and other endocrine-disrupting effects of
the amino-metabolites are limited. Musk ketone has been shown to influence cellular signaling
pathways, including the PI3K/Akt pathway and the downregulation of SORBS2, though the
impact of its metabolites on these pathways remains to be elucidated.

Data Presentation
Table 1: Comparative Cytotoxicity Data
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Directly comparative IC50 values for musk ketone and its amino-metabolites from a single
study are not readily available in the reviewed literature. The following table presents the
available cytotoxicity data for musk ketone.

Compound Cell Line Assay IC50 (pM) Reference
AGS (gastric

Musk Ketone CCK-8 4.2 [1][2]
cancer)

HGC-27 (gastric

Musk Ketone CCK-8 10.06 [1][2]
cancer)
2-Amino Musk _
- - Not Available -
Ketone
5-Amino Musk
- - Not Available -
Ketone

Table 2: Comparative Endocrine Activity Data
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Compound Bioactivity Assay Result Reference
Estrogenic E-screen (MCF-7  Weakly
Musk Ketone o .
Activity cells) estrogenic
_ . Not
2-Amino Musk Estrogenic E-screen (MCF-7 )
. estrogenically
Ketone Activity cells) )
active
Androgen ]
Musk Ketone o - Not Available -
Receptor Binding
2-Amino Musk Androgen ]
o - Not Available -
Ketone Receptor Binding
5-Amino Musk Androgen _
o - Not Available -
Ketone Receptor Binding
Aromatase _
Musk Ketone o - Not Available -
Inhibition
2-Amino Musk Aromatase )
o - Not Available -
Ketone Inhibition
5-Amino Musk Aromatase )
o - Not Available -
Ketone Inhibition

Table 3: Comparative Genotoxicity Data
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Cell
Compound Assay . . Result Reference
Line/Organism
In vitro Chinese Hamster
Musk Ketone Micronucleus Ovary (CHO) Negative [3]
Test cells
In vivo
Musk Ketone Micronucleus Mouse Negative
Test
Musk Ketone Ames Test S. typhimurium Negative
Co-mutagenicity
Human Hep G2 Enhances

Musk Ketone

with

[4]

cells mutagenicity

Benzo(a)pyrene
2-Amino Musk _

- - Not Available -
Ketone
5-Amino Musk )

- - Not Available -
Ketone

Experimental Protocols
Estrogenic Activity: E-screen Assay

e Cell Line: Human breast cancer cell line MCF-7.

o Methodology: Cells are washed to remove residual estrogens and then seeded in 24-well

plates in estrogen-free medium. After 24 hours, the medium is replaced with experimental

medium containing a range of concentrations of the test compounds (musk ketone and its

amino-metabolites) or 173-estradiol as a positive control. Cells are incubated for 6 days,

after which the cells are harvested and the cell proliferation is quantified using a suitable

method, such as the sulforhodamine B (SRB) assay. An increase in cell proliferation

compared to the negative control indicates estrogenic activity.

Cytotoxicity: Lactate Dehydrogenase (LDH) Assay

e Cell Line: Human hepatoma cell line HepG2.
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o Methodology: Cells are seeded in 96-well plates and allowed to attach overnight. The cells
are then treated with various concentrations of the test compounds for a specified period
(e.g., 24, 48, or 72 hours). At the end of the exposure period, the culture supernatant is
collected. The amount of LDH released from damaged cells into the supernatant is
measured using a commercially available LDH cytotoxicity assay kit. The assay involves an
enzymatic reaction that results in a color change, which is quantified by measuring the
absorbance at a specific wavelength (e.g., 490 nm). The percentage of cytotoxicity is
calculated relative to a positive control (cells lysed to achieve maximum LDH release) and a
negative control (untreated cells).

Genotoxicity: In Vitro Micronucleus Test

e Cell Line: Chinese Hamster Ovary (CHO) cells.

o Methodology: CHO cells are cultured in appropriate medium and treated with various
concentrations of the test compound, with and without metabolic activation (S9 mix), for a
short period (e.g., 3-6 hours). Following the treatment, the cells are washed and cultured in
fresh medium containing cytochalasin B to block cytokinesis, resulting in binucleated cells.
After an appropriate incubation period (e.g., 24-28 hours), the cells are harvested, fixed, and
stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye). The frequency of
micronuclei in binucleated cells is then scored under a microscope. A significant, dose-
dependent increase in the frequency of micronucleated cells indicates genotoxic potential.

Signaling Pathways and Experimental Workflows
Musk Ketone Metabolism

The primary metabolic pathway for musk ketone in biological systems is the reduction of one
of its nitro groups to an amino group, forming amino-musk ketone metabolites.

Amino-Metabolites
(e.g., 2-Amino Musk Ketone,
5-Amino Musk Ketone)

Nitroreduction
 a

Musk Ketone

Click to download full resolution via product page

Caption: Metabolic conversion of musk ketone to its amino-metabolites.
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Musk Ketone's Effect on the PI3K/Akt Signaling Pathway

In the context of cerebral ischemia, musk ketone has been shown to activate the PI3K/Akt
signaling pathway, which is involved in cell survival and proliferation.[4] The effect of its amino-
metabolites on this pathway has not been reported.

ctivates

PI3K
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Cell Survival &
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Caption: Activation of the PI3K/Akt pathway by musk ketone.

Musk Ketone's Regulation of SORBS2 in Gastric Cancer
Cells

Studies in gastric cancer cells have indicated that musk ketone can downregulate the
expression of Sorbin and SH3 Domain Containing 2 (SORBS2), a protein involved in
cytoskeletal organization and signal transduction.[1][2] This downregulation is associated with
the anti-proliferative effects of musk ketone in these cells.[1][2] The impact of amino-
metabolites on SORBS2 expression is unknown.
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Caption: Downregulation of SORBS2 by musk ketone in cancer cells.

Experimental Workflow for Comparative Bioactivity
Assessment

A general workflow for a comparative study of musk ketone and its amino-metabolites is
outlined below.
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Caption: A generalized workflow for comparative bioactivity studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-metabolites-bioactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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